Cas no 93892-07-0 (1,1-dibutoxyhexane)
1,1-dibutoxyhexane structure
Product Name:1,1-dibutoxyhexane
CAS No:93892-07-0
MF:C14H30O2
MW:230.386805057526
CID:1000285
PubChem ID:208863
Update Time:2025-04-20
1,1-dibutoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- 1,1-dibutoxyhexane
- EINECS 299-487-2
- 93892-07-0
- NS00039721
- SCHEMBL1897872
- Hexane, 1,1-dibutoxy-
- DTXSID10239829
- hexanal dibutyl acetal
- XXIXJIRNHGJXBS-UHFFFAOYSA-N
-
- Inchi: 1S/C14H30O2/c1-4-7-10-11-14(15-12-8-5-2)16-13-9-6-3/h14H,4-13H2,1-3H3
- InChI Key: XXIXJIRNHGJXBS-UHFFFAOYSA-N
- SMILES: O(CCCC)C(CCCCC)OCCCC
Computed Properties
- Exact Mass: 230.225
- Monoisotopic Mass: 230.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.844
- Boiling Point: 234.6°C at 760 mmHg
- Flash Point: 52.3°C
- Refractive Index: 1.429
1,1-dibutoxyhexane Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
93892-07-0 (1,1-dibutoxyhexane) Related Products
- 7779-41-1(1,1-Dimethoxydecane)
- 13436-45-8(2-Methoxytetrahydrofuran)
- 3658-93-3(1,1-Diethoxyhexane)
- 3658-95-5(1,1-diethoxybutane)
- 54815-13-3(Nonanal diethyl acetal)
- 54889-48-4(1,1-diethoxyoctane)
- 10022-28-3(1,1-Dimethoxyoctane)
- 1599-47-9(1,1-dimethoxyhexane)
- 18824-63-0(1,1-Dimethoxynonane)
- 18545-17-0(5,5-Diethoxypentan-1-ol)
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